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Compound of Interest

Compound Name: Angiogenesis inhibitor 4

Cat. No.: B12380607

The proper disposal of Angiogenesis Inhibitor 4, a compound utilized in specialized research
settings, is critical to ensure laboratory safety and environmental protection. This guide
provides detailed, step-by-step procedures for researchers, scientists, and drug development
professionals to handle and dispose of this compound and associated waste materials
responsibly.

Key Compound Characteristics and Safety Data

While specific data for a compound explicitly named "Angiogenesis Inhibitor 4" is not publicly
available, the following table summarizes the characteristics of a representative commercially
available angiogenesis inhibitor (CAS 186611-44-9) to inform safe handling and disposal
practices. Researchers must always refer to the specific Safety Data Sheet (SDS) for the exact
compound in use.
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Property Value Reference
Physical Form Solid [1112]

Color Yellow [1][2]
Solubility DMSO: 5 mg/mL [11[2]
Storage Temperature 2-8°C, protect from light, ok to (2]

freeze

Toxicity Carcinogenic / Teratogenic (D) [1][2]
Storage Class Code 11 - Combustible Solids [1]

Experimental Protocols: Disposal Procedures

The disposal of Angiogenesis Inhibitor 4 must be conducted in accordance with federal,
state, and local regulations, as well as institutional guidelines. The following protocols outline
the procedures for disposing of the pure compound, solutions, and contaminated materials.

. Unused or Expired Solid Compound:

Segregation: Do not mix with other chemical waste unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) office.

Packaging: Keep the compound in its original, clearly labeled container. If the original
container is compromised, transfer the waste to a new, compatible, and sealable container.
Ensure the new container is properly labeled with the chemical name, concentration, and
hazard warnings.

Waste Collection: Store the packaged waste in a designhated hazardous waste accumulation
area. Contact your institution's EHS office to arrange for pickup and disposal by a licensed
hazardous waste vendor.[3]

. Liquid Waste (e.g., solutions in DMSO):

Collection: Collect all liquid waste containing Angiogenesis Inhibitor 4 in a designated,
leak-proof, and clearly labeled hazardous waste container.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.sigmaaldrich.com/TW/zh/product/mm/175580
https://www.sigmaaldrich.com/JP/ja/product/mm/175580
https://www.sigmaaldrich.com/TW/zh/product/mm/175580
https://www.sigmaaldrich.com/JP/ja/product/mm/175580
https://www.sigmaaldrich.com/TW/zh/product/mm/175580
https://www.sigmaaldrich.com/JP/ja/product/mm/175580
https://www.sigmaaldrich.com/TW/zh/product/mm/175580
https://www.sigmaaldrich.com/JP/ja/product/mm/175580
https://www.sigmaaldrich.com/TW/zh/product/mm/175580
https://www.sigmaaldrich.com/JP/ja/product/mm/175580
https://www.sigmaaldrich.com/TW/zh/product/mm/175580
https://www.benchchem.com/product/b12380607?utm_src=pdf-body
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/product/b12380607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name(s) of the contents (including solvents), the approximate concentrations, and any
relevant hazard symbols.

o Storage: Store the liquid waste container in a secondary containment bin in a designated
hazardous waste accumulation area.

» Disposal: Arrange for collection by your institution's EHS department for subsequent
incineration by an approved environmental management vendor.[3] Discharge of such
chemicals into the environment must be avoided.[4]

3. Contaminated Labware and Personal Protective Equipment (PPE):

o Sharps: All contaminated sharps (e.g., needles, scalpels) must be placed in a designated
sharps container for hazardous chemical waste.

o Glassware: Contaminated glassware should be triple-rinsed with a suitable solvent. The
rinsate must be collected as hazardous liquid waste. After rinsing, the glassware can
typically be disposed of in a broken glass box, but confirm this with your institutional
guidelines.

o Solid Waste: Contaminated gloves, bench paper, and other solid materials should be
collected in a designated hazardous waste bag or container. This waste is typically
incinerated.[3][5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Angiogenesis Inhibitor 4 waste.
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Waste Generation
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Caption: Disposal workflow for Angiogenesis Inhibitor 4.

Disclaimer: This information is intended as a general guide. Always consult your institution's
specific Environmental Health and Safety protocols and the Safety Data Sheet (SDS) for the
specific angiogenesis inhibitor you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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